Cas no 556048-70-5 ((2E)-1-(2,4-Dichlorophenyl)-3-(5-methylthiophen-2-yl)prop-2-en-1-one)

(2E)-1-(2,4-Dichlorophenyl)-3-(5-methylthiophen-2-yl)prop-2-en-1-one is a chalcone derivative characterized by its distinct molecular structure incorporating dichlorophenyl and methylthiophene moieties. This compound exhibits notable potential in organic synthesis and pharmaceutical research due to its conjugated double-bond system, which enhances reactivity and interaction with biological targets. Its structural features, including electron-withdrawing chlorine substituents and a thiophene ring, contribute to stability and selective binding properties. The compound is of interest in the development of bioactive molecules, particularly in antimicrobial and anticancer studies, owing to its ability to modulate key enzymatic pathways. High purity and well-defined stereochemistry ensure reproducibility in research applications.

(2E)-1-(2,4-Dichlorophenyl)-3-(5-methylthiophen-2-yl)prop-2-en-1-one structure

556048-70-5 structure

Product Name:(2E)-1-(2,4-Dichlorophenyl)-3-(5-methylthiophen-2-yl)prop-2-en-1-one

CAS No:556048-70-5

MF:C₁₄H₁₀Cl₂OS

MW:297.199600696564

MDL:MFCD05364203

CID:4715198

Update Time:2025-05-24

(2E)-1-(2,4-Dichlorophenyl)-3-(5-methylthiophen-2-yl)prop-2-en-1-one Chemical and Physical Properties

Names and Identifiers

- (2E)-1-(2,4-Dichlorophenyl)-3-(5-methylthiophen-2-yl)prop-2-en-1-one
- MDL： MFCD05364203
- Inchi： 1S/C14H10Cl2OS/c1-9-2-4-11(18-9)5-7-14(17)12-6-3-10(15)8-13(12)16/h2-8H,1H3/b7-5+
- InChI Key： ZFQQHGBUYYXGCO-FNORWQNLSA-N
- SMILES： ClC1C=C(C=CC=1C(/C=C/C1=CC=C(C)S1)=O)Cl

Computed Properties

Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 18
Rotatable Bond Count: 3
Complexity: 332
Topological Polar Surface Area: 45.3

(2E)-1-(2,4-Dichlorophenyl)-3-(5-methylthiophen-2-yl)prop-2-en-1-one Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
abcr	AB421470-1 g	(2E)-1-(2,4-Dichlorophenyl)-3-(5-methylthiophen-2-yl)prop-2-en-1-one	556048-70-5		1g	€339.20	2023-04-24
abcr	AB421470-5 g	(2E)-1-(2,4-Dichlorophenyl)-3-(5-methylthiophen-2-yl)prop-2-en-1-one	556048-70-5		5g	€658.70	2023-04-24
abcr	AB421470-10 g	(2E)-1-(2,4-Dichlorophenyl)-3-(5-methylthiophen-2-yl)prop-2-en-1-one	556048-70-5		10g	€786.50	2023-04-24
abcr	AB421470-25 g	(2E)-1-(2,4-Dichlorophenyl)-3-(5-methylthiophen-2-yl)prop-2-en-1-one	556048-70-5		25g	€1169.90	2023-04-24
abcr	AB421470-1g	(2E)-1-(2,4-Dichlorophenyl)-3-(5-methylthiophen-2-yl)prop-2-en-1-one; .	556048-70-5		1g	€339.20	2025-04-18
abcr	AB421470-5g	(2E)-1-(2,4-Dichlorophenyl)-3-(5-methylthiophen-2-yl)prop-2-en-1-one; .	556048-70-5		5g	€658.70	2025-04-18
abcr	AB421470-10g	(2E)-1-(2,4-Dichlorophenyl)-3-(5-methylthiophen-2-yl)prop-2-en-1-one; .	556048-70-5		10g	€786.50	2025-04-18
abcr	AB421470-25g	(2E)-1-(2,4-Dichlorophenyl)-3-(5-methylthiophen-2-yl)prop-2-en-1-one; .	556048-70-5		25g	€1169.90	2025-04-18
A2B Chem LLC	AJ25164-1g	(2E)-1-(2,4-dichlorophenyl)-3-(5-methylthiophen-2-yl)prop-2-en-1-one	556048-70-5	95+%	1g	$628.00	2024-04-19
A2B Chem LLC	AJ25164-2g	(2E)-1-(2,4-dichlorophenyl)-3-(5-methylthiophen-2-yl)prop-2-en-1-one	556048-70-5	95+%	2g	$830.00	2024-04-19

(2E)-1-(2,4-Dichlorophenyl)-3-(5-methylthiophen-2-yl)prop-2-en-1-one Related Literature

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Related Categories

Additional information on (2E)-1-(2,4-Dichlorophenyl)-3-(5-methylthiophen-2-yl)prop-2-en-1-one

Comprehensive Analysis of (2E)-1-(2,4-Dichlorophenyl)-3-(5-methylthiophen-2-yl)prop-2-en-1-one (CAS No. 556048-70-5)

The compound (2E)-1-(2,4-Dichlorophenyl)-3-(5-methylthiophen-2-yl)prop-2-en-1-one (CAS No. 556048-70-5) is a chalcone derivative with significant potential in pharmaceutical and material science research. Its unique structure, featuring a dichlorophenyl group and a methylthiophene moiety, makes it a subject of interest for drug discovery and organic synthesis. Researchers are increasingly exploring its applications due to its bioactive properties and structural versatility.

In recent years, the demand for novel chalcone derivatives has surged, driven by their potential in anti-inflammatory, antioxidant, and antimicrobial applications. The compound 556048-70-5 stands out due to its enhanced stability and selective reactivity, which are critical for targeted drug delivery systems. Its electron-rich structure also makes it a candidate for organic electronics, such as OLEDs and sensors.

The synthesis of (2E)-1-(2,4-Dichlorophenyl)-3-(5-methylthiophen-2-yl)prop-2-en-1-one involves a Claisen-Schmidt condensation reaction, a widely studied method in organic chemistry. This process highlights the compound's scalability and compatibility with green chemistry principles, aligning with the growing focus on sustainable synthesis. Researchers are also investigating its crystallographic properties to optimize its pharmacokinetic profile.

From a commercial perspective, 556048-70-5 is gaining traction in the fine chemicals market, particularly for high-value intermediates. Its patent landscape reveals active development in therapeutic agents and functional materials. As the life sciences industry shifts toward personalized medicine, this compound's modular design offers flexibility for structure-activity relationship (SAR) studies.

In conclusion, (2E)-1-(2,4-Dichlorophenyl)-3-(5-methylthiophen-2-yl)prop-2-en-1-one (CAS No. 556048-70-5) represents a promising avenue for interdisciplinary research. Its multifunctional applications and synthetic accessibility position it as a key player in advancing next-generation therapeutics and smart materials. Future studies may explore its synergistic effects with other bioactive compounds to unlock new possibilities in precision medicine.